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Compound of Interest

Compound Name: UWA-101

CAS No.: 1350821-24-7

Cat. No.: B1257170

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, operational, and disposal guidance for the novel

phenethylamine derivative, UWA-101. UWA-101, also known as α-cyclopropyl-3,4-

methylenedioxyphenethylamine, is a selective serotonin-dopamine reuptake inhibitor (SDRI)

under investigation for its therapeutic potential in conditions such as Parkinson's disease.[1] Its

unique pharmacological profile, characterized by a lack of the cytotoxicity associated with its

structural analog MDMA, necessitates specific handling and disposal procedures to ensure

laboratory safety and environmental protection.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of UWA-101 is presented below.
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Property Value

IUPAC Name
2-(1,3-Benzodioxol-5-yl)-1-cyclopropyl-N-

methylethanamine[1]

Molecular Formula C₁₃H₁₇NO₂[1]

Molar Mass 219.284 g/mol [1]

Appearance Not specified in available literature

Solubility Water-soluble as a hydrochloride salt

Storage
Store in a cool, dry place away from direct

sunlight.

Safety and Handling
While UWA-101 has been demonstrated to lack the cytotoxicity of MDMA, standard laboratory

precautions for handling chemical compounds should be strictly followed.

Personal Protective Equipment (PPE): Wear a laboratory coat, safety glasses with side

shields, and chemical-resistant gloves.

Engineering Controls: Handle UWA-101 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Hygiene: Avoid contact with skin and eyes. In case of accidental contact, rinse the affected

area thoroughly with water for at least 15 minutes. Wash hands thoroughly after handling.

Spills: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for disposal.

Proper Disposal Procedures
As a phenethylamine derivative containing an amine group, UWA-101 requires disposal as

hazardous chemical waste. Do not dispose of UWA-101 down the drain or in regular trash.[3]

Step-by-Step Disposal Protocol:
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Segregation: Keep UWA-101 waste separate from other waste streams to prevent

unintended reactions.[3]

Containerization:

Place solid UWA-101 waste in a clearly labeled, sealed, and chemically compatible

container.

For solutions containing UWA-101, use a labeled, leak-proof container. The first rinse of

any container that held UWA-101 should be collected as hazardous waste.[4][5]

Labeling: Label the waste container with "Hazardous Waste," the full chemical name "UWA-
101" or "α-cyclopropyl-3,4-methylenedioxyphenethylamine," and the approximate quantity.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials.

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor to arrange for proper disposal.[3]

Incineration is a preferred method for the disposal of such compounds.[6]

Experimental Protocols
In Vitro Cell Viability Assay (MTT Assay)
This protocol is a standard method to assess the cytotoxic potential of a compound.

Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere

overnight.

Compound Treatment: Treat the cells with varying concentrations of UWA-101 (and a vehicle

control) for a specified duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the

yellow MTT to a purple formazan product.[7]
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Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve

the formazan crystals.[7]

Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm

using a microplate reader.[7]

Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

In Vivo Assessment of Locomotor Activity in Rats
This protocol is used to evaluate the behavioral effects of UWA-101.

Acclimation: Acclimate the rats to the testing room and the locomotor activity chambers for a

designated period before the experiment.[8]

Drug Administration: Administer UWA-101 or a vehicle control to the rats via the desired

route (e.g., intraperitoneal injection).

Locomotor Activity Recording: Immediately place the rat in an open-field arena equipped with

infrared beams or a video tracking system to record locomotor activity.[9][10]

Data Collection: Record parameters such as total distance traveled, horizontal activity, and

vertical activity (rearing) over a specified time period (e.g., 60-120 minutes).[9][11]

Data Analysis: Analyze the collected data to determine the effect of UWA-101 on locomotor

activity compared to the control group.
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Caption: Mechanism of action of UWA-101.
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Caption: General experimental workflow for UWA-101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22345403/
https://pubmed.ncbi.nlm.nih.gov/22345403/
https://collectandrecycle.com/chemical-waste-disposal/amine/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.va.gov/PORTLANDRESEARCH/documents/iacuc/locomotor-activity-sop.doc
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571323/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571323/
https://pubmed.ncbi.nlm.nih.gov/1593978/
https://pubmed.ncbi.nlm.nih.gov/1593978/
https://www.researchgate.net/figure/The-assessment-of-rats-locomotor-activity-and-exploratory-behaviors-The-effects-of_fig4_337310964
https://www.benchchem.com/product/b1257170/docs#uwa-101-comprehensive-safety-and-disposal-protocols
https://www.benchchem.com/product/b1257170/docs#uwa-101-comprehensive-safety-and-disposal-protocols
https://www.benchchem.com/product/b1257170/docs#uwa-101-comprehensive-safety-and-disposal-protocols
https://www.benchchem.com/product/b1257170/docs#uwa-101-comprehensive-safety-and-disposal-protocols
https://www.benchchem.com/product/b1257170?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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